Cas no 923514-74-3 (1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-cyclopentylpropan-1-one)

• Product Name: 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-cyclopentylpropan-1-one
• CAS No: 923514-74-3
• MF: C₂₂H₂₆ClN₇O
• MW: 439.941142559052
• CID: 5498523
• Update Time: 2025-05-27

1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-cyclopentylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[3-(4-chlorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-3-cyclopentylpropan-1-one
• 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-cyclopentylpropan-1-one

• Inchi： 1S/C22H26ClN7O/c23-17-6-8-18(9-7-17)30-22-20(26-27-30)21(24-15-25-22)29-13-11-28(12-14-29)19(31)10-5-16-3-1-2-4-16/h6-9,15-16H,1-5,10-14H2
• InChI Key： ZBDOKPADCBDWIH-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(C4=CC=C(Cl)C=C4)N=NC=32)CC1)(=O)CCC1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-cyclopentylpropan-1-one

Recent Advances in the Study of 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-cyclopentylpropan-1-one (CAS: 923514-74-3)

The compound 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-cyclopentylpropan-1-one (CAS: 923514-74-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique triazolopyrimidine core and cyclopentylpropanone moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 923514-74-3 exhibits high selectivity for PI3Kδ, a kinase implicated in various cancers and autoimmune disorders. The study utilized X-ray crystallography to reveal the compound's binding mode within the ATP-binding pocket of PI3Kδ, providing valuable insights for further structural optimization.

In addition to its kinase inhibitory properties, investigations into the pharmacokinetic profile of 923514-74-3 have shown promising results. A preclinical study conducted by researchers at the University of Cambridge reported favorable oral bioavailability and metabolic stability in rodent models, with a half-life of approximately 8 hours. These findings suggest potential for oral administration in clinical settings, though further toxicological studies are warranted.

The synthetic accessibility of 923514-74-3 has also been a focus of recent work. A novel three-step synthesis route was developed by a team at MIT, achieving an overall yield of 42% while reducing the use of hazardous reagents compared to previous methods. This advancement could facilitate larger-scale production for both research and potential therapeutic applications.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to explore derivatives of 923514-74-3. Early results presented at the 2023 American Chemical Society meeting indicate that modifications to the cyclopentyl group can significantly alter both potency and selectivity profiles, opening new avenues for targeted drug development.

While these findings are promising, challenges remain in translating this compound into clinical applications. Current research efforts are addressing issues of off-target effects and potential drug-drug interactions. The coming years will likely see continued investigation into both the fundamental science and therapeutic potential of this intriguing molecule.